Cas no 898789-42-9 (3'-Chloro-3-(2-methylphenyl)propiophenone)

• Product Name: 3'-Chloro-3-(2-methylphenyl)propiophenone
• CAS No: 898789-42-9
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• MDL: MFCD03842978
• CID: 870860
• PubChem ID: 24725625
• Update Time: 2025-05-19

3'-Chloro-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(2-methylphenyl)propan-1-one
• 3'-CHLORO-3-(2-METHYLPHENYL)PROPIOPHENONE
• DTXSID90644018
• AKOS016021049
• 898789-42-9
• MFCD03842978
• 3'-Chloro-3-(2-methylphenyl)propiophenone

• MDL： MFCD03842978
• Inchi： 1S/C16H15ClO/c1-12-5-2-3-6-13(12)9-10-16(18)14-7-4-8-15(17)11-14/h2-8,11H,9-10H2,1H3
• InChI Key： OOIMKZCIDSQENR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 258.0811428g/mol
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 3'-Chloro-3-(2-methylphenyl)propiophenone

Professional Introduction to Compound with CAS No. 898789-42-9 and Product Name: 3'-Chloro-3-(2-methylphenyl)propiophenone

The compound with CAS No. 898789-42-9 and the product name 3'-Chloro-3-(2-methylphenyl)propiophenone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic chemistry. The molecular structure of 3'-Chloro-3-(2-methylphenyl)propiophenone consists of a phenyl ring substituted with a chloro group at the 3-position and a propiophenone moiety at the 2-position, which contributes to its reactivity and utility in various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel intermediates that can serve as building blocks for the synthesis of biologically active molecules. 3'-Chloro-3-(2-methylphenyl)propiophenone stands out as one such intermediate due to its versatility in facilitating multiple chemical transformations. One of the most notable applications of this compound is in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. The presence of the chloro group and the propiophenone moiety makes it an ideal candidate for further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, and other palladium-catalyzed processes.

Recent research has highlighted the importance of 3'-Chloro-3-(2-methylphenyl)propiophenone in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The structural features of this compound allow for selective binding to target enzymes, thereby modulating their activity. Additionally, its role in the synthesis of antiviral agents has been explored, with preliminary findings suggesting promising results in inhibiting viral replication.

The synthetic methodologies involving 3'-Chloro-3-(2-methylphenyl)propiophenone have been optimized to ensure high yields and purity, making it a valuable asset for industrial-scale production. Advanced techniques such as flow chemistry and continuous manufacturing have been employed to enhance efficiency and reduce waste. These innovations align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that the production process is both environmentally friendly and economically viable.

Another area where 3'-Chloro-3-(2-methylphenyl)propiophenone has shown significant promise is in the field of material science. Its unique chemical properties make it suitable for use as a precursor in the synthesis of advanced materials with applications ranging from electronics to coatings. The ability to modify its structure further allows for tailored properties, making it a versatile component in various industrial applications.

The safety profile of 3'-Chloro-3-(2-methylphenyl)propiophenone is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential hazards and ensure that it meets regulatory standards for industrial use. These studies have consistently shown that when handled properly, the compound exhibits low toxicity and minimal environmental impact. However, standard laboratory precautions are always recommended to ensure safe handling.

Looking ahead, the future prospects for 3'-Chloro-3-(2-methylphenyl)propiophenone appear highly promising. Ongoing research is focused on expanding its applications into new therapeutic areas and developing more efficient synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel derivatives with enhanced properties. As our understanding of molecular interactions continues to evolve, compounds like 3'-Chloro-3-(2-methylphenyl)propiophenone will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and materials science.